Cas no 61810-07-9 (1,3,5-Triazine, 2-chloro-4-(methylthio)-)
61810-07-9 structure
Product Name:1,3,5-Triazine, 2-chloro-4-(methylthio)-
CAS No:61810-07-9
MF:C4H4ClN3S
MW:161.612657546997
CID:465473
PubChem ID:22375311
Update Time:2025-04-19
1,3,5-Triazine, 2-chloro-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine, 2-chloro-4-(methylthio)-
- 2-chloro-4-methylsulfanyl-1,3,5-triazine
- 2-Chloro-4-(methylthio)-1,3,5-triazine
- DTXSID60625253
- 61810-07-9
- 2-Chloro-4-(methylsulfanyl)-1,3,5-triazine
- SCHEMBL7769976
-
- Inchi: 1S/C4H4ClN3S/c1-9-4-7-2-6-3(5)8-4/h2H,1H3
- InChI Key: GRTKXSLSIJYUDJ-UHFFFAOYSA-N
- SMILES: ClC1=NC=NC(=N1)SC
Computed Properties
- Exact Mass: 160.98162
- Monoisotopic Mass: 160.9814460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 91.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 38.67
1,3,5-Triazine, 2-chloro-4-(methylthio)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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